Cas no 1258651-72-7 (3-(3,5-diethyl-1-methyl-1H-pyrazol-4-yl)propanoic acid)

• Product Name: 3-(3,5-diethyl-1-methyl-1H-pyrazol-4-yl)propanoic acid
• CAS No: 1258651-72-7
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• MDL: MFCD17977236
• CID: 5158268
• Update Time: 2023-08-25

3-(3,5-diethyl-1-methyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-diethyl-1-methyl-1H-pyrazol-4-yl)propanoic acid
• 3-(3,5-diethyl-1-methyl-pyrazol-4-yl)propanoic acid
• 3-(3,5-diethyl-1-methyl-1H-pyrazol-4-yl)propanoicacid

• MDL： MFCD17977236
• Inchi： 1S/C11H18N2O2/c1-4-9-8(6-7-11(14)15)10(5-2)13(3)12-9/h4-7H2,1-3H3,(H,14,15)
• InChI Key： VYFNTZRQUDRZMX-UHFFFAOYSA-N
• SMILES： OC(CCC1C(CC)=NN(C)C=1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 221
• XLogP3: 1.7
• Topological Polar Surface Area: 55.1